N-{4-[2-(1H-Indol-3-yl)ethyl]piperazin-1-yl}-N'-phenylurea

• CAS RN: 59543-97-4
• Molecular Formula: C21H25N5O
• Molecular Weight: 363.5 g/mol
• IUPAC Name: 1-[4-[2-(1H-indol-3-yl)ethyl]piperazin-1-yl]-3-phenylurea
• InChI: InChI=1S/C21H25N5O/c27-21(23-18-6-2-1-3-7-18)24-26-14-12-25(13-15-26)11-10-17-16-22-20-9-5-4-8-19(17)20/h1-9,16,22H,10-15H2,(H2,23,24,27)
• InChI Key: GKQVZTSDOROJMG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CNC3=CC=CC=C32)NC(=O)NC4=CC=CC=C4

Description

N-{4-[2-(1H-Indol-3-yl)ethyl]piperazin-1-yl}-N'-phenylurea is a useful research compound. Its molecular formula is C21H25N5O and its molecular weight is 363.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 6.13 g of 3-[2-(4-aminopiperazin-1-yl)ethyl]indole and 3.53 g of phenylisocyanate in 100 ml. of dry benzene is refluxed for 6 hours and then allowed to stand at ambient temperature overnight. Ether is added slowly to promote crystallization. The solid product is filtered, washed with ether and dried. The solid is recrystallized twice from a dimethylformamide water mixture to give crystals m.p. 168°-171° C. of 1-[1-(indol-3-ylethyl)piperazin-4-yl]-3-phenylurea.